Cas no 2172599-28-7 (2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172599-28-7
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5605110
• PubChem ID: 165600240
• Update Time: 2025-07-17

2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2172599-28-7
• 2-[1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598219
• 2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C13H22N4/c14-7-5-12-13(9-11-3-4-11)17(16-15-12)8-6-10-1-2-10/h10-11H,1-9,14H2
• InChI Key： SZFKIXORTZWMPR-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)CC1CC1)CCC1CC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172599-28-7)

The compound 2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172599-28-7) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, featuring a 1,2,3-triazole core substituted with cyclopropyl groups, which are known for their ability to enhance metabolic stability and bioavailability. Researchers are increasingly exploring this compound for its potential applications in targeting specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases.

One of the key reasons for the growing attention toward 2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is its potential role in modulating G-protein-coupled receptors (GPCRs), a class of proteins that are critical in signal transduction and are targeted by approximately 34% of all FDA-approved drugs. The presence of the cyclopropyl moiety in this compound is particularly noteworthy, as it is often employed in drug design to improve pharmacokinetic properties. Recent studies suggest that this molecule may exhibit selective binding affinity, making it a promising candidate for further investigation in precision medicine.

In the context of current trends, the scientific community is increasingly focused on small-molecule therapeutics that can address unmet medical needs. The 1,2,3-triazole scaffold, as seen in CAS No. 2172599-28-7, is a hot topic due to its versatility in click chemistry applications, which are widely used in bioconjugation and drug delivery systems. This has led to a surge in searches for terms like "triazole-based drug discovery" and "cyclopropyl in medicinal chemistry," highlighting the relevance of this compound in contemporary research.

Another area where 2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine shows promise is in the development of neuroprotective agents. With the rising prevalence of neurodegenerative conditions such as Alzheimer's and Parkinson's disease, there is a pressing need for novel therapeutics that can cross the blood-brain barrier (BBB) effectively. The lipophilic nature of the cyclopropyl groups in this compound may facilitate BBB penetration, a feature that is highly sought after in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 2172599-28-7 involves sophisticated strategies to ensure high yield and purity. Researchers often employ multistep organic synthesis techniques, including cycloaddition reactions to construct the 1,2,3-triazole ring. The compound's stability under physiological conditions is another area of active investigation, as it directly impacts its potential for oral bioavailability and in vivo efficacy.

In summary, 2-1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a fascinating example of modern drug design, combining structural ingenuity with therapeutic potential. Its relevance to GPCR targeting, neuroprotection, and click chemistry applications positions it as a compound of significant interest in both academic and industrial research settings. As the scientific community continues to explore its properties, this molecule may well emerge as a cornerstone in the next generation of small-molecule therapeutics.